3-bromo-N-(2-phenoxyethyl)benzamide

• IUPAC Name: 3-bromo-N-(2-phenoxyethyl)benzamide
• InChI: InChI=1S/C15H14BrNO2/c16-13-6-4-5-12(11-13)15(18)17-9-10-19-14-7-2-1-3-8-14/h1-8,11H,9-10H2,(H,17,18)
• InChI Key: MKSHZLRDNWKFNI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OCCNC(=O)C2=CC(=CC=C2)Br
• Molecular Formula: C15H14BrNO2
• DSSTOX Substance ID: DTXSID301292661
• Molecular Weight: 320.18 g/mol
• CAS RN: 903796-26-9

Description

3-Bromo-N-(2-phenoxyethyl)benzamide, also known as BPEB, is an aromatic amide and a derivative of benzamide. It is a colorless, odorless, water-soluble compound that has a melting point of 83-84°C. BPEB has a wide range of applications in synthetic organic chemistry, including its use as a reagent in organic synthesis, as an intermediate in the synthesis of various pharmaceuticals, and as a building block in the synthesis of polymers.

Scientific Research Applications

3-bromo-N-(2-phenoxyethyl)benzamide has been used in a variety of scientific research applications, including as a reagent in organic synthesis, as an intermediate in the synthesis of various pharmaceuticals, and as a building block in the synthesis of polymers. It has also been used in the synthesis of a variety of heterocyclic compounds, such as pyrazoles and thiazoles. In addition, 3-bromo-N-(2-phenoxyethyl)benzamide has been used in the synthesis of various organic dyes, as well as in the synthesis of various other organic compounds.

Mechanism of Action

The reaction mechanism of 3-bromo-N-(2-phenoxyethyl)benzamide is not yet fully understood. However, it is believed that the reaction is initiated by the formation of a bromonium ion, which is then followed by a nucleophilic attack by the nucleophile, 2-phenoxyethanol. This leads to the formation of a new C-N bond, which is then followed by a proton transfer, resulting in the formation of the final product, 3-bromo-N-(2-phenoxyethyl)benzamide.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-bromo-N-(2-phenoxyethyl)benzamide have not yet been fully studied. However, it has been shown to have some antibacterial activity against Escherichia coli and Staphylococcus aureus. In addition, it has been shown to have some antifungal activity against Candida albicans.

Advantages and Limitations for Lab Experiments

The main advantage of using 3-bromo-N-(2-phenoxyethyl)benzamide in lab experiments is its water solubility, which makes it easy to work with. In addition, it is relatively inexpensive and can be easily synthesized in the lab. However, there are some limitations to using 3-bromo-N-(2-phenoxyethyl)benzamide in lab experiments. For example, it is not very stable at high temperatures and is sensitive to light.

Future Directions

The potential future directions for 3-bromo-N-(2-phenoxyethyl)benzamide include further research into its mechanism of action, its biochemical and physiological effects, and its potential applications in synthetic organic chemistry and pharmaceuticals. In addition, further research could be conducted on its potential uses in the synthesis of heterocyclic compounds, organic dyes, and other organic compounds. Additionally, further research could be conducted on its potential uses as an antimicrobial agent and its potential uses in drug delivery systems.

Synthesis Methods

3-bromo-N-(2-phenoxyethyl)benzamide can be synthesized through a two-step process. The first step involves the reaction of 3-bromobenzamide with 2-phenoxyethanol in the presence of a base, such as sodium hydroxide. The second step involves the reaction of the resulting 3-bromo-N-(2-phenoxyethyl)benzamide with an acid, such as hydrochloric acid. The reaction yields a salt of 3-bromo-N-(2-phenoxyethyl)benzamide, which can be isolated and purified by recrystallization.